Internal motions of linear chains and spherical microgels in dilute solution
Soft Matter Pub Date: 2011-02-18 DOI: 10.1039/C0SM01291B
Abstract
It is well known that for a flexible polymer chain in dilute solution, two different types of motions mainly contribute: the translation motion of the centres of mass of individual polymer chains; and the internal modes generated from the motions of segments with respect to the centre of mass of the chain. During the past two decades, with the advances in light scattering instrumentation and sophisticated methods of data analysis, both types of motions can be distinguished in experiments and utilized for testing molecular theories of polymer chain dynamics in dilute solution. In this article, we first review some previous experiments, in particular the dynamical properties of polystyrene (
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